Cas no 2172498-77-8 (3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole)

3-(Azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole is a heterocyclic compound featuring both an azetidine and a 1,2,4-oxadiazole moiety, with a trichloromethyl substituent. This structure imparts unique reactivity and potential utility in medicinal chemistry and agrochemical applications. The azetidine ring contributes to conformational rigidity, while the trichloromethyl group enhances electrophilic character, making it a versatile intermediate for further functionalization. The 1,2,4-oxadiazole core is known for its stability and bioisosteric properties, often employed in drug discovery. This compound may serve as a key building block for the synthesis of biologically active molecules, particularly in the development of protease inhibitors or antimicrobial agents. Its distinct structural features offer opportunities for selective modifications in targeted synthetic pathways.

3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole structure

2172498-77-8 structure

Product Name:3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole

CAS No:2172498-77-8

MF:C₆H₆Cl₃N₃O

MW:242.490337848663

CID:5978941

PubChem ID:165862191

Update Time:2025-10-22

3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole
- 2172498-77-8
- EN300-1590699
- Inchi： 1S/C6H6Cl3N3O/c7-6(8,9)5-11-4(12-13-5)3-1-10-2-3/h3,10H,1-2H2
- InChI Key： MZYMJXRXJLBBEG-UHFFFAOYSA-N
- SMILES： ClC(C1=NC(C2CNC2)=NO1)(Cl)Cl

Computed Properties

Exact Mass: 240.957645g/mol
Monoisotopic Mass: 240.957645g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 51Å²

3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1590699-50mg	3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole	2172498-77-8	50mg	$768.0	2023-09-23
Enamine	EN300-1590699-100mg	3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole	2172498-77-8	100mg	$804.0	2023-09-23
Enamine	EN300-1590699-250mg	3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole	2172498-77-8	250mg	$840.0	2023-09-23
Enamine	EN300-1590699-500mg	3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole	2172498-77-8	500mg	$877.0	2023-09-23
Enamine	EN300-1590699-1000mg	3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole	2172498-77-8	1000mg	$914.0	2023-09-23
Enamine	EN300-1590699-2500mg	3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole	2172498-77-8	2500mg	$1791.0	2023-09-23
Enamine	EN300-1590699-5000mg	3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole	2172498-77-8	5000mg	$2650.0	2023-09-23
Enamine	EN300-1590699-10000mg	3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole	2172498-77-8	10000mg	$3929.0	2023-09-23
Enamine	EN300-1590699-0.05g	3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole	2172498-77-8	0.05g	$719.0	2023-05-26
Enamine	EN300-1590699-0.1g	3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole	2172498-77-8	0.1g	$755.0	2023-05-26

3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole Related Literature

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Additional information on 3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole

3-(Azetidin-3-yl)-5-(Trichloromethyl)-1,2,4-Oxadiazole: A Comprehensive Overview

The compound 3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole, with the CAS number 2172498-77-8, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are five-membered heterocyclic compounds containing one oxygen and two nitrogen atoms. The presence of an azetidine ring and a trichloromethyl group further enhances its chemical complexity and potential applications.

Oxadiazoles are known for their versatile reactivity and have been extensively studied for their roles in drug design and materials science. The 1,2,4-oxadiazole core of this compound is particularly interesting due to its ability to participate in various chemical transformations. Recent studies have highlighted the potential of oxadiazoles as scaffolds for developing bioactive molecules, including antitumor agents and antimicrobial compounds.

The azetidine ring in 3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole introduces additional complexity to the molecule. Azetidines are four-membered rings containing one nitrogen atom and are known for their strained structure, which can lead to unique chemical reactivity. This strain can be harnessed in synthetic chemistry to design molecules with specific biological activities.

The trichloromethyl group attached at the 5-position of the oxadiazole ring adds another layer of functionality to this compound. Trichloromethyl groups are known for their electron-withdrawing properties, which can influence the electronic characteristics of the molecule. This makes the compound potentially useful in applications where electron-deficient systems are required.

Recent research has focused on the synthesis and characterization of this compound. One study reported a novel synthetic route involving a nucleophilic substitution reaction between an azetidine derivative and a trichloromethyl oxadiazole precursor. The reaction conditions were optimized to achieve high yields and purity, making this method suitable for large-scale production.

In terms of biological activity, preliminary assays have shown that 3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole exhibits moderate antiproliferative activity against certain cancer cell lines. This suggests that it could be a lead compound for further optimization in anticancer drug development.

The structural versatility of this compound also makes it a promising candidate for use in materials science. Its heterocyclic core and functional groups could be exploited to design advanced materials with specific electronic or mechanical properties.

In conclusion, 3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole is a multifaceted compound with significant potential in various fields. Its unique structure and functional groups make it an attractive target for further research and development.